3-chloropyridine-4-sulfonyl fluoride
Overview
Description
3-chloropyridine-4-sulfonyl fluoride is a chemical compound with the molecular formula C5H3ClFNO2S . It has a molecular weight of 195.6 and is described as a solid .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as 3-chloropyridine-4-sulfonyl fluoride, has been a topic of interest in recent years . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented . An organobismuth(III) complex bearing a bis-aryl sulfone ligand backbone catalyzes a synthesis of sulfonyl fluorides from the corresponding (hetero)aryl boronic acids in the presence of SO2 and Selectfluor .Molecular Structure Analysis
The molecular structure of 3-chloropyridine-4-sulfonyl fluoride can be represented by the InChI code 1S/C5H3ClFNO2S/c6-4-3-8-2-1-5 (4)11 (7,9)10/h1-3H .Chemical Reactions Analysis
Fluorinated pyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . A selective synthesis of fluoropyridines remains a challenging problem .Physical And Chemical Properties Analysis
3-chloropyridine-4-sulfonyl fluoride is a solid . Fluoropyridines have interesting and unusual physical, chemical and biological properties .Scientific Research Applications
SuFEx Chemistry
“3-chloropyridine-4-sulfonyl fluoride” can be used in Sulfur Fluoride Exchange (SuFEx) chemistry . SuFEx is a new generation of click chemistry that was first presented by Sharpless, Dong, and co-workers in 2014 . The high stability and efficient reactivity of the S VI –F bond have found widespread applications in various fields .
Organic Synthesis
The compound plays a significant role in organic synthesis . The S VI –F bond’s balance between distinctive reactivity and favorable stability has made it one of the most useful synthetic strategies .
Materials Science
In the field of materials science , “3-chloropyridine-4-sulfonyl fluoride” is used due to the high stability and efficient reactivity of the S VI –F bond .
Chemical Biology
“3-chloropyridine-4-sulfonyl fluoride” has applications in chemical biology . The S VI –F bond’s resistance to hydrolysis under physiological conditions has provided opportunities for synthetic chemists .
Drug Discovery
The compound is also used in drug discovery . The balance of reactivity and stability that is so attractive for these applications, particularly the resistance of sulfonyl fluorides to hydrolysis under physiological conditions, has provided opportunities for synthetic chemists .
Development of New Synthetic Methods
“3-chloropyridine-4-sulfonyl fluoride” is used as targets and substrates in the development of new synthetic methods . The advent of sulfur(vi)- fluoride exchange (SuFEx) processes as transformations with click-like reactivity has invigorated research into electrophilic species featuring a sulfur–fluorine bond .
Safety and Hazards
The safety data sheet for 3-chloropyridine-4-sulfonyl fluoride indicates that it is combustible, harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wash face, hands and any exposed skin thoroughly after handling, wear protective gloves/protective clothing/eye protection/face protection, use only outdoors or in a well-ventilated area, keep away from heat/sparks/open flames/hot surfaces, and keep cool .
Future Directions
Sulfonyl fluorides have found widespread applications in organic synthesis, chemical biology, drug discovery and materials science . Direct fluorosulfonylation with fluorosulfonyl radicals has emerged as a concise and efficient approach for producing sulfonyl fluorides . This suggests potential future directions for the use and study of compounds like 3-chloropyridine-4-sulfonyl fluoride.
Mechanism of Action
Target of Action
It is known that sulfonyl fluorides can act as electrophiles, reacting with nucleophilic amino acid residues in proteins, potentially modifying their function .
Mode of Action
In a biological context, this could involve the reaction with nucleophilic amino acid residues in proteins, leading to changes in protein function .
Biochemical Pathways
The compound’s potential to modify proteins suggests it could influence a variety of biochemical pathways depending on the specific proteins it interacts with .
Result of Action
Given its potential to modify proteins, it could have diverse effects depending on the specific proteins and cells involved .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of 3-chloropyridine-4-sulfonyl fluoride .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloropyridine-4-sulfonyl fluoride involves the reaction of 3-chloropyridine-4-sulfonyl chloride with hydrogen fluoride gas.", "Starting Materials": [ "3-chloropyridine-4-sulfonyl chloride", "Hydrogen fluoride gas" ], "Reaction": [ "Add 3-chloropyridine-4-sulfonyl chloride to a reaction vessel", "Pass hydrogen fluoride gas through the reaction vessel", "Heat the reaction mixture to 50-60°C for 2-3 hours", "Cool the reaction mixture to room temperature", "Filter the resulting solid", "Wash the solid with cold water", "Dry the solid under vacuum to obtain 3-chloropyridine-4-sulfonyl fluoride" ] } | |
CAS RN |
2301475-89-6 |
Product Name |
3-chloropyridine-4-sulfonyl fluoride |
Molecular Formula |
C5H3ClFNO2S |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
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